8-ISO PROSTAGLANDIN F2BETA

• CAS No.: 177020-26-7
• Product Name: 8-ISO PROSTAGLANDIN F2BETA
• Molecular Formula: C20H34O5
• Molecular Weight: 354.5 g/mol
• IUPAC Name: (Z)-7-[(1S,2R,3R,5R)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,18+,19+/m0/s1
• Standard InChIKey: PXGPLTODNUVGFL-HMALSPAFSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]([C@H]1C/C=C\CCCC(=O)O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O
• Appearance: Assay:≥98%A solution in methyl acetate
• Physical Description: Solid
• Description: 8-Iso-PGF2beta, also known as 8-iso-pgf2b, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-PGF2beta is considered to be an eicosanoid lipid molecule. 8-Iso-PGF2beta is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-PGF2beta has been primarily detected in urine. Within the cell, 8-iso-PGF2beta is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 8-iso-PGF(2beta); 8-iso-PGF2beta; 8-isoprostaglandin PGF2beta
• PubChem Compound: 5283216
• Last Modified: Nov 11 2021